4,5-dimethyl-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 4,5-dimethyl-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C5H8N2O/c1-3-4(2)7-5(8)6-3/h1-2H3,(H2,6,7,8)
• InChI Key: JRKFAGHOOSDGOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)N1)C
• Molecular Formula: C5H8N2O
• DSSTOX Substance ID: DTXSID00427935
• Molecular Weight: 112.13 g/mol
• CAS RN: 1072-89-5

Description

The compound "4,5-dimethyl-1,3-dihydro-2H-imidazol-2-one" is a derivative of imidazole, which is a five-membered ring compound containing two nitrogen atoms at non-adjacent positions. Imidazole derivatives are of significant interest due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science.

Synthesis Analysis

Several methods for synthesizing imidazole derivatives have been reported. For instance, a synthesis involving the formation of trans-4,5-dihydroxy-2-imidazolidinone as an intermediate step has been described, which is efficient and reduces contamination with decomposition products . Another approach involves the synthesis of dimers of 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazolyl through oxidation, which demonstrates photochromism upon irradiation . Additionally, the synthesis of 1,3-dimethyl(5H,7H)imidazo(4,5-d)pyrimidine-2,4,6-trithione from carbon disulfide and 1,3-dimethyl-4-cyano-5-aminoimidazolidine-2-thione has been reported, showcasing an unusual reversible formation of a dimethylamine salt .

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be quite complex. For example, the crystal structure of a 4-(2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole-1-yl)-2,3-dimethyl-1-phenyl-1,2dihydropyrzol-5-one has been solved, revealing a monoclinic crystal system with specific unit cell parameters and intermolecular hydrogen bonds forming chains along the b-axis . Similarly, the structure of 1,4-dimethyl-4,5,7,8-tetrahydro-6H-imidazo[4,5-e][1,4]-diazepine-5,8-dithione has been determined, showing a boat conformation in the crystal .

Chemical Reactions Analysis

Imidazole derivatives can undergo various chemical reactions. For instance, the reaction of 3-dimethylamino-2,2-dimethyl-2H-azirine with NH-acidic heterocycles leads to the synthesis of 4H-imidazoles, with different mechanisms proposed for the formation of these compounds . Another study describes the nitrosation of 1,3-dimethyl-4,5-di(3-ethylureido)imidazolidin-2-one followed by reactions with amines to synthesize 1,3-dimethyl-4,5-di(ureido)-substituted imidazolidin-2-ones .

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives are influenced by their molecular structure. For example, the compound synthesized in paper has a melting point of 268–269 °C and exhibits interconversion in solution at room temperature. The coordination polymer of 5-[(imidazol-1-yl)methyl]benzene-1,3-dicarboxylic acid with Cu(II) cations demonstrates the ability of imidazole derivatives to form complex structures with metal ions, which can be used to create one-dimensional coordination polymers . Additionally, the synthesis of 2,5-diaryl-1-hydroxy-1H-imidazol-4-yl derivatives via a one-pot, four-component reaction showcases the versatility of imidazole derivatives in forming novel compounds .

Scientific Research Applications

• Cycloadditions and Tautomerization Studies : Felderhoff et al. (1995) discovered that 2,2-Diethyl-4,5-dimethyl-2H-imidazole does not produce [4 + 2] cycloadducts with different dienophiles. Instead, it tautomerizes in the presence of trifluoroacetic acid, forming a dimer, as determined by X-ray crystallography (Felderhoff, Sustmann, Steller, & Boese, 1995).

• Synthesis of 4H-Imidazoles : Mukherjee-Müller et al. (1979) described the synthesis of 4H-Imidazoles through reactions of 3-Dimethylamino-2,2-dimethyl-2H-azirine with NH-acidic heterocycles, leading to the formation of various 4H-imidazole derivatives (Mukherjee-Müller, Chaloupka, Heimgartner, Schmid, Link, Bernauer, Schönholzer, & Daly, 1979).

• Metal Complex Synthesis : Gaillard et al. (2009) synthesized compounds like 4,5-dimethyl-N,N'-bis(2,6-diisopropylphenyl)imidazol-2-ylidene silver chloride and gold(I) chloride, showcasing applications in the formation of metal complexes (Gaillard, Bantreil, Slawin, & Nolan, 2009).

• Spectroscopic Characterization and Reactivity Studies : Hossain et al. (2018) prepared two imidazole derivatives and investigated their spectroscopic and reactive properties using experimental and computational approaches, including molecular dynamics simulations (Hossain, Thomas, Mary, Resmi, Armaković, Armaković, Nanda, Vijayakumar, & Alsenoy, 2018).

• Synthesis of pH-sensitive Spin Probes : Kirilyuk et al. (2003) reported the synthesis of pH-sensitive spin probes through the conversion of 4,4-Dimethyl-4H-imidazole-5-carbaldehyde oxime 3-oxides (Kirilyuk, Shevelev, Morozov, Khromovskih, Skuridin, Khramtsov, & Grigor’ev, 2003).

Safety and Hazards

The safety information for 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one indicates that it is for R&D use only and not for medicinal, household, or other use. It is advised against contact with strong oxidizers and strong acids. Appropriate personal protective equipment should be worn during handling and storage, and operations should be conducted in a well-ventilated environment.

Future Directions

Imidazole, which is the core structure of 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one, has become an important synthon in the development of new drugs. The broad range of chemical and biological properties of imidazole derivatives suggests a promising future for the development of novel drugs.

Mechanism of Action

Target of Action

It is often used as an intermediate in organic synthesis , suggesting that its targets may vary depending on the specific reactions it is involved in.

Action Environment

The action of 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one can be influenced by various environmental factors. For instance, its solubility in water is low, but it is soluble in common organic solvents such as alcohols and ethers . This suggests that its action may be influenced by the solvent environment. Additionally, its stability may be affected by factors such as temperature and pH .